Cas no 2097897-73-7 (1-(3-Chloro-4-methoxybenzenesulfonyl)-4-(1,2,5-thiadiazol-3-yloxy)piperidine)

• Product Name: 1-(3-Chloro-4-methoxybenzenesulfonyl)-4-(1,2,5-thiadiazol-3-yloxy)piperidine
• CAS No: 2097897-73-7
• MF: C₁₄H₁₆ClN₃O₄S₂
• MW: 389.877539634705
• CID: 5469038
• Update Time: 2025-08-04

1-(3-Chloro-4-methoxybenzenesulfonyl)-4-(1,2,5-thiadiazol-3-yloxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-methoxybenzenesulfonyl)-4-(1,2,5-thiadiazol-3-yloxy)piperidine
• 3-[1-(3-chloro-4-methoxyphenyl)sulfonylpiperidin-4-yl]oxy-1,2,5-thiadiazole
• 1-(3-Chloro-4-methoxybenzenesulfonyl)-4-(1,2,5-thiadiazol-3-yloxy)piperidine

• Inchi： 1S/C14H16ClN3O4S2/c1-21-13-3-2-11(8-12(13)15)24(19,20)18-6-4-10(5-7-18)22-14-9-16-23-17-14/h2-3,8-10H,4-7H2,1H3
• InChI Key： LYJAFDKRNCQIHM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(N1CCC(CC1)OC1C=NSN=1)(=O)=O)OC

Computed Properties

• Exact Mass: 389.0270760 g/mol
• Monoisotopic Mass: 389.0270760 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 118
• Molecular Weight: 389.9

Additional information on 1-(3-Chloro-4-methoxybenzenesulfonyl)-4-(1,2,5-thiadiazol-3-yloxy)piperidine

Comprehensive Overview of 1-(3-Chloro-4-methoxybenzenesulfonyl)-4-(1,2,5-thiadiazol-3-yloxy)piperidine (CAS No. 2097897-73-7)

1-(3-Chloro-4-methoxybenzenesulfonyl)-4-(1,2,5-thiadiazol-3-yloxy)piperidine (CAS No. 2097897-73-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound combines a piperidine core with a 1,2,5-thiadiazole moiety and a chloro-methoxybenzenesulfonyl group, making it a versatile intermediate for drug discovery and material science. Researchers are particularly interested in its role as a sulfonamide derivative, a class known for its broad biological activity.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their applications in designing enzyme inhibitors and receptor modulators. The presence of the 1,2,5-thiadiazole ring in this compound enhances its potential as a heterocyclic scaffold, a feature often explored in anticancer and antimicrobial drug development. Users searching for "sulfonamide piperidine derivatives" or "thiadiazole-containing pharmaceuticals" will find this compound highly relevant to their research.

The chloro-methoxybenzenesulfonyl group in CAS 2097897-73-7 contributes to its lipophilicity and binding affinity, key properties for drug-likeness. This aligns with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry. Online queries such as "how to improve drug bioavailability" or "role of sulfonyl groups in drug design" highlight the compound's relevance to modern pharmaceutical challenges.

From a synthetic perspective, 1-(3-Chloro-4-methoxybenzenesulfonyl)-4-(1,2,5-thiadiazol-3-yloxy)piperidine offers opportunities for click chemistry and cross-coupling reactions, addressing the popularity of "green chemistry in heterocycle synthesis" searches. Its piperidine-thiadiazole hybrid structure also resonates with studies on CNS-targeting molecules, a hot topic in neurodegenerative disease research.

Analytical characterization of this compound typically involves HPLC, NMR, and mass spectrometry, reflecting the demand for "advanced analytical techniques for sulfonamides" in quality control. The methoxy and chloro substituents further make it a candidate for metabolism studies, connecting to trending searches like "impact of halogenation on drug stability."

In material science, the 1,2,5-thiadiazole unit in CAS 2097897-73-7 contributes to electron transport properties, aligning with interests in "organic semiconductors" and "optoelectronic materials." This dual applicability in life sciences and advanced materials underscores its interdisciplinary value.

Regulatory compliance for this compound focuses on REACH and GMP standards, addressing common queries about "sulfonamide safety profiles." Its non-hazardous classification under normal handling conditions makes it suitable for high-throughput screening workflows, a priority in AI-driven drug discovery platforms.

Future research directions for 1-(3-Chloro-4-methoxybenzenesulfonyl)-4-(1,2,5-thiadiazol-3-yloxy)piperidine may explore its crystal engineering potential or bioconjugation strategies, responding to emerging trends in "targeted drug delivery systems." The compound's patent landscape also attracts attention, as seen in searches for "novel sulfonamide intellectual property."